Cas no 75148-49-1 (1-bromo-3-(diethoxymethyl)benzene)

• Product Name: 1-bromo-3-(diethoxymethyl)benzene
• CAS No: 75148-49-1
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• MDL: MFCD01075697
• CID: 59659
• PubChem ID: 24872599
• Update Time: 2025-04-18

1-bromo-3-(diethoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(diethoxymethyl)benzene
• 3-Bromo-alpha,alpha-diethoxytoluene
• 3-Bromobenzaldehyde Diethyl Acetal
• 1-Bromo-3-diethoxymethylbenzene
• (3-bromophenyl)diethoxymethane
• Benzene, 1-bromo-3-(diethoxymethyl)-
• 3-BromobenzaldehydeDiethylAcetal
• PubChem5371
• KDHRJLQXMOBXRV-UHFFFAOYSA-N
• 1-(Diethoxymethyl)-3-bromobenzene
• SBB064133
• 1686AC
• LS11192
• AS03778
• VZ26489
• TRA0075185
• 3-Bromobenzaldehyde diethyl acetal, 98%
• CS-W012525
• I12060
• SCHEMBL3141582
• FT-0615192
• MFCD01075697
• SY034271
• A9588
• B3822
• DTXSID10369933
• AS-61335
• AKOS005207057
• 75148-49-1
• InChI=1/C11H15BrO2/c1-3-13-11(14-4-2)9-6-5-7-10(12)8-9/h5-8,11H,3-4H2,1-2H
• DB-031883
• 1-bromo-3-(diethoxymethyl)benzene

• MDL： MFCD01075697
• Inchi： 1S/C11H15BrO2/c1-3-13-11(14-4-2)9-6-5-7-10(12)8-9/h5-8,11H,3-4H2,1-2H3
• InChI Key： KDHRJLQXMOBXRV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(OCC)OCC
• BRN： 6392356

Computed Properties

• Exact Mass: 258.02600
• Monoisotopic Mass: 258.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.271 g/mL at 25 °C(lit.)
• Melting Point: 95°C/1mm
• Boiling Point: 95 °C/0.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: n20/D 1.512(lit.)
• PSA: 18.46000
• LogP: 3.52070
• Solubility: Not determined

1-bromo-3-(diethoxymethyl)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters